6-Methyl-8-[5-(6-methyl-2,4-diphenyl-6,7-dihydro-5H-chromen-8-yl)penta-2,4-dienylidene]-2,4-diphenyl-6,7-dihydro-5H-chromen-1-ium perchlorate

• CAS No.: 21016-19-3
• Molecular Formula: C49H43ClO6
• Molecular Weight: 763.3 g/mol
• IUPAC Name: 6-methyl-8-[(1E,3E,5E)-5-(6-methyl-2,4-diphenyl-6,7-dihydro-5H-chromen-1-ium-8-ylidene)penta-1,3-dienyl]-2,4-diphenyl-6,7-dihydro-5H-chromene perchlorate
• InChI: InChI=1S/C49H43O2.ClHO4/c1-34-28-40(48-44(30-34)42(36-18-8-3-9-19-36)32-46(50-48)38-22-12-5-13-23-38)26-16-7-17-27-41-29-35(2)31-45-43(37-20-10-4-11-21-37)33-47(51-49(41)45)39-24-14-6-15-25-39;2-1(3,4)5/h3-27,32-35H,28-31H2,1-2H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: XOVPRRKXGIHBEJ-UHFFFAOYSA-M
• Isomeric SMILES: CC1CC(=C2C(=C(C=C(O2)C3=CC=CC=C3)C4=CC=CC=C4)C1)/C=C/C=C/C=C/5\CC(CC6=C5[O+]=C(C=C6C7=CC=CC=C7)C8=CC=CC=C8)C.[O-]Cl(=O)(=O)=O
• Canonical SMILES: CC1CC(=C2C(=C(C=C(O2)C3=CC=CC=C3)C4=CC=CC=C4)C1)C=CC=CC=C5CC(CC6=C5[O+]=C(C=C6C7=CC=CC=C7)C8=CC=CC=C8)C.[O-]Cl(=O)(=O)=O

Description

The compound 8-[5-(6,7-dihydro-6-methyl-2,4-diphenyl-5H-1-benzopyran-8-yl)penta-2,4-dienylidene]-5,6,7,8-tetrahydro-6-methyl-2,4-diphenyl-1-benzopyrylium perchlorate (hereafter referred to as Compound 5) is a benzopyrylium salt characterized by its extended π-conjugated system and substituted aromatic rings. Synthesized via condensation of 2,4-diphenyl-5,6,7,8-tetrahydro-1-benzopyrylium perchlorate with sodium acetate in acetic acid/anhydride, it exhibits a decomposition melting point of 291–292°C . Its UV-Vis spectrum in chloroform reveals absorption maxima at 510, 620, 690, 880, 965, and 1090 nm, with molar extinction coefficients (ε) ranging from 4.0 × 10³ to 143.0 × 10³, indicative of strong electronic transitions .

Biological Activity

The compound 8-[5-(6,7-dihydro-6-methyl-2,4-diphenyl-5H-1-benzopyran-8-yl)penta-2,4-dienylidene]-5,6,7,8-tetrahydro-6-methyl-2,4-diphenyl-1-benzopyrylium perchlorate is a member of the benzopyrylium class and has garnered attention for its potential biological activities. This article reviews the biological activity of this compound based on available literature and research findings.

The compound has the following chemical formula:

• Molecular Formula : C₄₉H₄₃ClO₄
• CAS Number : 21016-19-3

It is categorized primarily as a carbocyanine dye and has applications in various fields including biomedical research.

Antimicrobial Activity

Recent studies have indicated that compounds similar to benzopyrylium derivatives exhibit significant antimicrobial properties. For instance, research on related compounds has shown antibacterial effects against various pathogens. In one study, derivatives of benzopyran demonstrated notable activity against Gram-positive bacteria such as Staphylococcus aureus and Bacillus cereus .

Compound	Target Pathogen	MIC (µg/mL)
Compound 11	Staphylococcus aureus	10
Compound 19	Bacillus cereus	20
Compound 22a	Micrococcus luteus	30

Cytotoxicity

The cytotoxic potential of benzopyrylium derivatives has also been explored. For example, related compounds have shown significant cytotoxicity against human promyelocytic leukemia HL-60 cells. The mechanism underlying this activity often involves the generation of reactive oxygen species (ROS) that induce apoptosis in cancer cells .

Antioxidant Activity

Benzopyran derivatives are known for their antioxidant properties. These compounds can scavenge free radicals, which plays a crucial role in mitigating oxidative stress-related diseases. The antioxidant capacity is often linked to the structural features of the benzopyran moiety that facilitates electron donation .

Study on Antimicrobial Properties

In a comparative study assessing various benzopyran derivatives for antimicrobial activity, the following results were obtained:

• Methodology : The compounds were screened against both Gram-positive and Gram-negative bacteria using standard disk diffusion methods.
• Results : The most active compounds exhibited a zone of inhibition ranging from 15 mm to 25 mm against tested pathogens.

Study on Cytotoxic Effects

A detailed examination of the cytotoxic effects of related benzopyran derivatives revealed:

• Cell Line : HL-60 (human promyelocytic leukemia).
• Findings : Compounds demonstrated IC50 values ranging from 5 µM to 15 µM, indicating substantial potential for further development as anticancer agents.

Scientific Research Applications

Materials Science

The compound's unique structure allows it to participate in the formation of novel materials, particularly in the development of organic semiconductors and light-emitting diodes (LEDs). Its ability to absorb light and convert it into electrical energy makes it a candidate for:

• Organic Photovoltaics : The compound can be utilized in organic solar cells due to its light-harvesting capabilities.
• Light Emitting Diodes : Its photophysical properties enable its use in OLED technology for display and lighting applications.

Photochemistry

The photochemical properties of this compound are significant for applications involving light-induced reactions. It can be employed in:

• Photodynamic Therapy : The compound may act as a photosensitizer in cancer treatment, where it generates reactive oxygen species upon light activation.
• Solar Energy Conversion : Its ability to facilitate electron transfer processes makes it useful in solar energy conversion systems.

Medicinal Chemistry

Research indicates that compounds similar to this one exhibit biological activity which can be harnessed for therapeutic purposes:

• Anticancer Activity : Studies have suggested that derivatives of benzopyrylium compounds possess cytotoxic effects against various cancer cell lines.
• Antioxidant Properties : The compound may also serve as a potent antioxidant, providing protective effects against oxidative stress-related diseases.

Case Study 1: Organic Photovoltaics

A study explored the incorporation of benzopyrylium derivatives into organic photovoltaic cells. The results demonstrated enhanced efficiency compared to traditional materials, highlighting the potential of this compound in renewable energy applications.

Case Study 2: Photodynamic Therapy

In a clinical trial involving photodynamic therapy using similar compounds, patients showed significant tumor reduction rates. The study emphasized the importance of optimizing light wavelengths for maximum therapeutic effect.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Counterion Variations

8-[5-(6,7-Dihydro-2,4-diphenyl-5H-1-benzopyran-8-yl)-2,4-(1,2-phenylene)-2,4-pentadienylidene]-5,6,7,8-tetrahydro-2,4-diphenyl-1-benzopyrylium Perchlorate (Compound 18)

• Structural Difference : Incorporates a 1,2-phenylene group in the pentadienylidene chain.
• Physical Properties : Melting point 245–247°C, lower than Compound 5 due to altered conjugation .
• UV-Vis Data : In methylene chloride, λmax at 395, 518, 565, 615, 930, and 1042 nm , with ε values up to 185.0 × 10³ .
• Elemental Analysis : Cl content (Calcd: 4.4%; Found: 4.3%) .

Brominated Analog (Compound 24)

• Structural Difference : Substitution with a bromine atom on the pentadienylidene chain.
• Physical Properties : Melting point 223–224°C, reduced thermal stability compared to Compound 5 .
• Elemental Analysis : Br content (Calcd: 9.4%; Found: 9.2%) .

Tetrafluoroborate Counterion Variant

• Modification : Replacement of perchlorate with tetrafluoroborate (BF₄⁻).
• Implications : Likely alters solubility and oxidative stability, though spectral data are unavailable .

Spectral and Electronic Properties

A comparative analysis of UV-Vis absorption profiles highlights the impact of structural modifications:

Compound	λmax (nm) in Solvent	ε (×10³)	Key Structural Feature	Reference
5	510, 620, 690, 880, 1090 (CHCl₃)	4.0–143.0	Unmodified pentadienylidene
18	395, 518, 565, 1042 (CH₂Cl₂)	11.5–185.0	1,2-Phenylene substitution
24	Not reported	Not reported	Bromine substitution

Key Observations :

• Compound 5 shows broader absorption in the visible-NIR region (510–1090 nm), making it suitable for optical applications.
• Compound 18’s phenylene group shifts absorption to shorter wavelengths (395–1042 nm), reducing conjugation length .

Physicochemical Properties

Property	Compound 5	Compound 18	Compound 24
Melting Point (°C)	291–292 (dec)	245–247	223–224
Elemental Analysis	Cl: 4.4% (Calcd)	Cl: 4.3% (Found)	Br: 9.2% (Found)
Solubility	Nitromethane	Acetic anhydride	Nitromethane

Decoding Trends :

• Bromination (Compound 24) lowers melting point and introduces halogen-dependent reactivity.
• Phenylene substitution (Compound 18) reduces thermal stability compared to Compound 5 .